Cas no 2228196-27-6 (1-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine)

• Product Name: 1-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine
• CAS No: 2228196-27-6
• MF: C₁₃H₁₃F₄N
• MW: 259.242637395859
• CID: 6149938
• PubChem ID: 165701211
• Update Time: 2025-10-28

1-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine
• 2228196-27-6
• 1-{1-[5-fluoro-2-(trifluoromethyl)phenyl]cyclopropyl}cyclopropan-1-amine
• EN300-1946554

• Inchi： 1S/C13H13F4N/c14-8-1-2-9(13(15,16)17)10(7-8)11(3-4-11)12(18)5-6-12/h1-2,7H,3-6,18H2
• InChI Key： VGGQWSURYAVJNI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1(CC1)C1(CC1)N)F)(F)F

Computed Properties

• Exact Mass: 259.09841207g/mol
• Monoisotopic Mass: 259.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine

1-{1-5-Fluoro-2-(Trifluoromethyl)Phenylcyclopropyl}Cyclopropan-1-Amine: A Comprehensive Overview

The compound 1-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine, identified by the CAS number 2228196-27-6, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropylamines, which are known for their unique structural properties and reactivity. The presence of a trifluoromethyl group and a fluorine atom in its structure introduces additional electronic effects, making it a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The cyclopropane ring in this molecule is a key structural feature that contributes to its stability and reactivity. Cyclopropane-containing compounds are known to exhibit unique pharmacokinetic properties, making them attractive candidates for drug development. The integration of a trifluoromethyl group further enhances the molecule's lipophilicity, which is crucial for improving bioavailability and permeability across biological membranes.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The cyclopropylamine moiety can undergo various nucleophilic and electrophilic reactions, enabling the construction of diverse chemical architectures. For instance, recent research has demonstrated the use of similar compounds in the synthesis of heterocyclic frameworks, which are essential components of many bioactive molecules.

The synthesis of 1-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine involves a multi-step process that typically begins with the preparation of the cyclopropane ring. This is often achieved through [2+1] cycloaddition reactions or other ring-closing methodologies. The introduction of the trifluoromethyl group and fluorine atom requires precise control over reaction conditions to ensure high yields and selectivity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize this process, reducing production time and costs while maintaining product quality.

In terms of applications, this compound has shown promise in several areas. In materials science, its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for the production of enantiomerically pure compounds—a critical requirement in pharmaceutical manufacturing.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have investigated its biodegradation under various conditions, revealing that it undergoes rapid transformation under aerobic conditions due to the activity of microbial enzymes. This information is crucial for ensuring sustainable practices in its production and disposal.

In conclusion, 1-{1-5-fluoro-2-(trifluoromethyl)phenylcyclopropyl}cyclopropan-1-amine represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its structural features, reactivity, and potential applications make it a subject of ongoing research interest. As new discoveries emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.